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Compound of Interest

Compound Name: Irbesartan hydrochloride

Cat. No.: B1672175 Get Quote

Essential Safety and Handling Guide for Irbesartan
Hydrochloride
This document provides immediate and essential safety, handling, and disposal protocols for

Irbesartan hydrochloride, tailored for researchers, scientists, and drug development

professionals. Adherence to these guidelines is critical for ensuring personnel safety and

regulatory compliance in a laboratory setting.

Hazard Identification and Occupational Exposure
Irbesartan hydrochloride is an active pharmaceutical ingredient that requires careful

handling. While generally stable, the primary risks are associated with inhalation of dust

particles and direct contact.

Key Hazards Associated with Irbesartan Hydrochloride:
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Hazard Type Description Citations

Respiratory Irritation

Inhalation of dust may
cause irritation to the
lungs and respiratory
system.

[1][2]

Skin & Eye Irritation

Direct contact with the powder

can cause skin and serious

eye irritation.

[1][2]

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.
[3]

| Organ Toxicity | May cause damage to kidneys through prolonged or repeated exposure if

swallowed. |[3] |

Occupational Exposure Limits (OELs): Quantitative exposure limits are crucial for assessing

and controlling the work environment. The established limit for Irbesartan provides a

benchmark for safe air concentration levels.

Compound
Time-Weighted
Average (8-hr TWA)

Organization Citations

Irbesartan 0.1 mg/m³ Sanofi-aventis [3][4]

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is dependent on the physical form of the substance being

handled and the specific laboratory procedure.

Eye and Face Protection:

Required: Safety glasses with side shields should be worn at all times.[1]

Enhanced Protection: In situations where dust may be generated, such as weighing or

handling broken tablets, chemical splash-resistant safety goggles are necessary.[1][3][4] A

face shield may also be appropriate for larger-scale operations.[1]
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Skin Protection:

Gloves: Chemically resistant gloves must be worn when handling Irbesartan
hydrochloride in any form.[1][5] The specific glove material should be selected based on

the duration of use and potential for direct contact.

Lab Coat/Protective Clothing: A standard lab coat is required. For tasks with a higher risk

of contamination, additional protective clothing may be necessary.[1]

Respiratory Protection:

Standard Handling: For handling intact tablets under conditions with adequate ventilation,

respiratory protection is not normally required.[3]

Dust Generation: If mechanical processing generates dust (e.g., crushing tablets, handling

pure powder), or if engineering controls do not maintain airborne concentrations below the

OEL, an air-purifying respirator is required.[6] A NIOSH-approved N95 or P1 dust mask is

a suitable minimum.[5] For industrial settings, a comprehensive respiratory protection

program compliant with OSHA standards should be implemented.[6]

Operational and Disposal Plans
A systematic approach to handling and disposal minimizes risk and environmental impact.

Step-by-Step Operational Plan
Receiving and Storage:

Upon receipt, inspect containers for damage.

Store in a tightly closed, properly labeled container.[1][7]

Keep in a cool, dry, and well-ventilated area.[1]

Recommended storage is at room temperature, 25°C (77°F), with excursions permitted to

15–30°C (59–86°F).[3][4][6]

Handling and Preparation:
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Engineering Controls: All handling of Irbesartan hydrochloride powder should be

performed in an area with adequate general and local exhaust ventilation, such as a

chemical fume hood, to keep airborne concentrations low.[1] Facilities must be equipped

with an eyewash station.[1]

Minimizing Dust: Take precautions to minimize dust generation and accumulation during

handling.[1][8]

Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the

workday.[1][5][6] Do not eat, drink, or smoke in handling areas.[1]

Emergency Procedures: Spill Response Workflow
In the event of a spill, a structured response is critical to ensure safety and prevent

environmental contamination. The following workflow outlines the necessary steps.
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Spill Detected

Assess Spill
Is dust generated?

Is the quantity large?

Don Standard PPE
(Gloves, Goggles)

 Small Spill
 No Dust

Don Enhanced PPE
(Gloves, Goggles, Respirator)

 Large Spill or
 Dust Present

Moisten dust with water.
Wipe or scoop up material.

Restrict access to area.
Moisten dust with water spray.

Carefully vacuum or scoop up material.

Place material in a sealed,
labeled container for disposal. Package_waste

Decontaminate spill area.

Dispose of waste according to
institutional and local regulations.

Report Incident

Click to download full resolution via product page

Caption: Workflow for Irbesartan Hydrochloride Spill Response.
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First Aid Measures
Inhalation: Move the person to fresh air. If breathing difficulties occur, seek medical attention.

[5][9]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[5][9]

Eye Contact: Immediately flush eyes with water for at least 15 minutes as a precaution.[5][9]

If irritation persists, seek medical attention.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[5][9]

Disposal Plan
Proper disposal is essential to prevent environmental contamination.

Bulk/Laboratory Waste: Incineration of waste at an approved and licensed incinerator is the

recommended method of disposal.[6] All disposal practices must be in compliance with local,

state, and federal regulations.

Unused Medication (Non-Laboratory):

Take-Back Programs: The preferred method is to use a drug take-back program. Many

pharmacies or law enforcement agencies offer collection sites.[7][10][11]

Household Trash Disposal: If a take-back program is not available, do not flush Irbesartan
hydrochloride down the toilet.[7] Instead, follow these steps:

Remove the medication from its original container.[10][12]

Mix it with an unpalatable substance such as dirt, cat litter, or used coffee grounds to

make it less appealing to children and pets.[10][11][12]

Place the mixture in a sealed container, such as a resealable plastic bag.[10][12]

Dispose of the sealed container in your household trash.[10]
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Scratch out all personal information on the empty prescription bottle to protect your

privacy.[10][12]

Disclaimer: This guide is intended for informational purposes for laboratory and research

professionals. Always consult the specific Safety Data Sheet (SDS) for the material you are

using and adhere to your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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